Cas no 4831-62-3 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4-nitro-1-oxidoquinolin-1-ium
- SMR000427678
- 2-Methyl-4-nitro-quinoline 1-oxide
- 4-Nitroquinaldine 1-oxide
- 4-Nitroquinaldine N-oxide
- CHEMBL1364999
- NCGC00246402-01
- 2-Methyl-4-nitroquinoline 1-oxide
- WLN: T66 BNJ BO C1 ENW
- NSC144470
- 2-methyl-4-nitro-1-oxidanidyl-quinolin-1-ium
- 2-methyl-4-nitroquinoline-N-oxide
- 2-Methyl-4-nitroquinoline N-oxide
- NSC-19646
- BDBM63785
- Quinoline, 2-methyl-4-nitro, 1-oxide
- SR-01000147504-1
- 4831-62-3
- NCGC00246402-02
- SCHEMBL5157864
- cid_78545
- NSC19646
- AB00653988-09
- Methyl-4-nitroquinoline 1-oxide, 2-
- DS-013447
- 4-Nitroquinaldine-N-oxide
- NSC-144470
- 2-methyl-4-nitro-1-oxido-quinolin-1-ium
- 2-Methyl-4-nitroquinoline-1-oxide
- HMS2785O10
- AKOS001712642
- AB00653988-08
- SR-01000147504
- MLS001049303
- DTXSID40197488
- Y8LXX7Q5PC
-
-
- Inchi： 1S/C10H8N2O3/c1-7-6-10(12(14)15)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3
- InChI Key： YRPLTHBJMGSMKH-UHFFFAOYSA-N
- SMILES： [O-][N+]1C(C)=CC(=C2C=CC=CC=12)[N+](=O)[O-]
Computed Properties
- Exact Mass: 204.05349212g/mol
- Monoisotopic Mass: 204.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Density: 1.3244 (rough estimate)
- Melting Point: 157°C (rough estimate)
- Boiling Point: 342.67°C (rough estimate)
- Refractive Index: 1.5910 (estimate)
Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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